2-(4-methylphenyl)-3,4-diphenyl-6-[2-(1-pyrrolidinyl)ethyl]-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one

• Molecular Formula: C30H29N5O
• Molecular Weight: 475.6 g/mol
• IUPAC Name: 2-(4-methylphenyl)-3,4-diphenyl-6-(2-pyrrolidin-1-ylethyl)pyrazolo[3,4-d]pyridazin-7-one
• InChI: InChI=1S/C30H29N5O/c1-22-14-16-25(17-15-22)35-29(24-12-6-3-7-13-24)26-27(23-10-4-2-5-11-23)31-34(30(36)28(26)32-35)21-20-33-18-8-9-19-33/h2-7,10-17H,8-9,18-21H2,1H3
• InChI Key: QAUDMPBLBYVOQD-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2C(=C3C(=NN(C(=O)C3=N2)CCN4CCCC4)C5=CC=CC=C5)C6=CC=CC=C6

Description

2-(4-methylphenyl)-3,4-diphenyl-6-[2-(1-pyrrolidinyl)ethyl]-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one is a chemical compound that has gained significant attention in scientific research. This compound has been synthesized using various methods and has been found to have potential applications in several fields. In

Mechanism of Action

The mechanism of action of 2-(4-methylphenyl)-3,4-diphenyl-6-[2-(1-pyrrolidinyl)ethyl]-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes and signaling pathways that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-methylphenyl)-3,4-diphenyl-6-[2-(1-pyrrolidinyl)ethyl]-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one has several biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory cytokines, and reduce the activity of certain enzymes involved in cancer cell growth and inflammation. It has also been found to have antioxidant properties, which may help protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-methylphenyl)-3,4-diphenyl-6-[2-(1-pyrrolidinyl)ethyl]-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one in lab experiments is its potent anticancer and anti-inflammatory activity. This makes it a promising candidate for drug development. However, one of the limitations of using this compound is its low solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 2-(4-methylphenyl)-3,4-diphenyl-6-[2-(1-pyrrolidinyl)ethyl]-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one. One direction is to explore its potential as a drug candidate for the treatment of cancer and inflammatory diseases. Another direction is to investigate its mechanism of action in more detail to better understand how it exerts its anticancer and anti-inflammatory effects. Additionally, future research could focus on improving the solubility and bioavailability of this compound to enhance its efficacy as a drug candidate.

Synthesis Methods

The synthesis of 2-(4-methylphenyl)-3,4-diphenyl-6-[2-(1-pyrrolidinyl)ethyl]-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one has been reported in several studies. One of the most commonly used methods involves the reaction of 2,3-diphenylquinoxaline-6-carbonitrile with 2-(4-methylphenyl)acetic acid and 1-pyrrolidineethanamine in the presence of a base. The reaction mixture is then heated to obtain the desired product. Other methods involve the use of different reagents and solvents to obtain the same product.

Scientific Research Applications

2-(4-methylphenyl)-3,4-diphenyl-6-[2-(1-pyrrolidinyl)ethyl]-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one has been found to have potential applications in several fields of scientific research. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has potent anticancer activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.